1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene
Overview
Description
“1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene” is a chemical compound with the molecular formula C14H10BrF3O2 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry. The compound contains a benzyloxy group (a benzene ring attached to an oxygen atom), a bromo group (a bromine atom), and a trifluoromethoxy group (a carbon atom bonded to three fluorine atoms and an oxygen atom) .
Molecular Structure Analysis
The molecular structure of “1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene” can be analyzed based on its molecular formula C14H10BrF3O2 . This compound contains a benzene ring, which is a cyclic structure of six carbon atoms with alternating single and double bonds. Attached to this ring are a benzyloxy group, a bromo group, and a trifluoromethoxy group .Scientific Research Applications
Pharmaceutical Research
The trifluoromethoxy group in this compound is increasingly used in pharmaceuticals due to its ability to improve the biological activity of drugs . It can influence the lipophilicity and metabolic stability, making it valuable for the development of new medications.
Agrochemical Synthesis
In agrochemistry, the benzyloxy and bromo substituents are useful for creating compounds with potential pesticidal properties . The presence of the trifluoromethoxy group can enhance the activity and selectivity of these agrochemicals.
Organic Synthesis
The benzylic position in this molecule is reactive and can undergo various transformations, such as nucleophilic substitution or oxidation, which are crucial in synthetic organic chemistry . This makes it a versatile building block for constructing complex organic molecules.
Safety and Hazards
The safety data sheet for a related compound, 4-(Trifluoromethoxy)benzyl bromide, indicates that it causes severe skin burns and eye damage . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection . Similar precautions should be taken when handling “1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene”.
Mechanism of Action
Target of Action
It’s known that this compound is used as a reagent in suzuki–miyaura coupling reactions , which are widely used in organic chemistry for the formation of carbon-carbon bonds .
Mode of Action
In Suzuki–Miyaura coupling reactions, 1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene likely acts as an electrophile . The bromine atom attached to the benzene ring can be replaced by a nucleophile in the presence of a palladium catalyst . This allows the compound to form new carbon-carbon bonds with other molecules .
Biochemical Pathways
The suzuki–miyaura coupling reactions it participates in are crucial in the synthesis of various organic compounds, including pharmaceuticals and polymers .
Result of Action
The primary result of the action of 1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene is the formation of new carbon-carbon bonds through Suzuki–Miyaura coupling . This enables the synthesis of a wide range of complex organic compounds .
properties
IUPAC Name |
4-bromo-1-phenylmethoxy-2-(trifluoromethoxy)benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrF3O2/c15-11-6-7-12(13(8-11)20-14(16,17)18)19-9-10-4-2-1-3-5-10/h1-8H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFFPYUIVYGPQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)Br)OC(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrF3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90738825 |
Source
|
| Record name | 1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90738825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
647856-30-2 |
Source
|
| Record name | 1-(Benzyloxy)-4-bromo-2-(trifluoromethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90738825 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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